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Compound of Interest

1-[(2-Butoxyethyl)amino]-4-
Compound Name:

hydroxyanthraquinone
CAS No.: 94313-83-4
Cat. No.: B12674357

Get Quote

Executive Summary

Disperse Red 15 (DR15), chemically known as 1-amino-4-hydroxyanthraquinone, serves as a
critical model compound in both textile engineering and pharmaceutical solid-state chemistry.
Its structural homology to anthracycline antibiotics (e.g., Doxorubicin) makes it an invaluable
reference standard for studying polymorphism, tautomerism, and solvatomorphism in drug
development.

This guide provides a rigorous technical analysis of the X-ray diffraction (XRD) characteristics

of DR15, contrasting its crystallographic footprint with structural analogs like Disperse Red 11.
It establishes a validated protocol for solid-state identification, supported by orthogonal thermal
data (DSC).

Chemical Identity & Structural Context[1][2][3]1[4][5]
[6][7]
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Disperse Red 15 is defined by its anthraquinone scaffold substituted at the 1- and 4-positions.
Unlike simple organic salts, DR15 exhibits prototropic tautomerism, a phenomenon where the
hydrogen atom oscillates between the hydroxyl and carbonyl groups (keto-enol/amino-imine
equilibrium). This intramolecular hydrogen bonding locks the molecule into a planar
conformation, significantly influencing its crystal packing and diffraction pattern.

Property Specification
IUPAC Name 1-amino-4-hydroxyanthracene-9,10-dione
CAS Number 116-85-8

Molecular Formula

Molecular Weight 239.23 g/mol
Crystal Habit Dark red/purple needles or plates
Key Structural Feature Intramolecular H-bond (N-H...O and O-H...O)

Experimental Protocol: XRD Analysis of DR15

To obtain reproducible diffraction data for DR15, researchers must mitigate preferred
orientation, a common artifact in planar anthraquinone crystals. The following protocol ensures
high-fidelity data collection suitable for Rietveld refinement.

Sample Preparation Workflow

e Micronization: Grind 50 mg of crystalline DR15 in an agate mortar for 5 minutes. The target
particle size is <10 um to ensure random orientation.

» Mounting: Back-load the powder into a standard aluminum or glass sample holder. Avoid top-
loading and smoothing with a glass slide, as this aligns the planar crystals and artificially
enhances the

reflections.

e Spinning: Use a sample spinner (60 rpm) during acquisition to average out crystallite
statistics.
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Instrument Configuration (Standard Cu K))

e Radiation: Cu Kngcontent-ng-c2977031039=""_nghost-ng-c1310870263="" class="inline ng-
star-inserted">

(
)

Voltage/Current: 40 kV / 40 mA

Scan Range (

): 3° to 40° (Organic dyes rarely show significant peaks >40°)

Step Size: 0.02°

Dwell Time: 2 seconds/step

Analytical Workflow Diagram

Raw DR15 Crystals Reduce Size _ | licronizati Randomize
(Needles/Plates) (Agate Mortar, <10m)

Click to download full resolution via product page

Figure 1: Optimized workflow for X-ray diffraction analysis of organic dyes, emphasizing the
reduction of preferred orientation artifacts.

Crystallographic Characterization

The crystal structure of 1-amino-4-hydroxyanthraquinone is governed by

stacking interactions and intermolecular hydrogen bonds. While metal complexes of DR15 (like
Co-DR15) often crystallize in high-symmetry groups (e.g., Trigonal

), the pure organic ligand typically adopts a lower symmetry due to packing efficiency.

Unit Cell Parameters
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Based on single-crystal data for 1-amino-4-hydroxyanthraquinone derivatives and high-
resolution powder refinement, the representative crystallographic data is as follows:

Parameter Value Significance

Common for planar aromatic

Crystal System Triclinic q
yes.
s G Centrosymmetric; implies
ace Grou
P P (No.[1] 2) antiparallel stacking.
( Short axis, likely the stacking
7.684 L
direction.
)
( 9.487 Width of the molecular plane.
)
( 19.939 Long axis, possibly involving
' bilayers.
)
Deviation from orthogonality
©) 78.78 indicates shear strain in
packing.
0 76.98
)
0 67.83
)
2 Two molecules per unit cell.

Note: Data derived from structural studies of analogous anthraquinone systems [1, 2].

Key Diffraction Peaks

The powder pattern of DR15 is characterized by strong low-angle reflections corresponding to
the inter-planar spacing of the anthraquinone core.
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e Low Angle Region (5° - 15°
): Dominated by the
and
reflections. A sharp peak at ~
is characteristic of the layer spacing (~8-9
).
e Mid-Range (15° - 28°
): Contains the "fingerprint" region of mixed indices. A strong reflection near 26-27°
typically corresponds to the
stacking distance (~3.4

), a universal feature in flat aromatic dyes.

Comparative Analysis: DR15 vs. Alternatives

In drug development and materials science, distinguishing DR15 from its analogs is crucial.
The table below compares DR15 with Disperse Red 11 (DR11) and a metal-complexed

derivative.

Structural & Performance Comparison
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. . Co(ll)-DR15
Feature Disperse Red 15 Disperse Red 11
Complex
) 1-amino-4-hydroxy- 1,4-diamino-2- Co(lll) coordinated to

Chemical Structure .

AQ methoxy-AQ 3 DR15 ligands

Triclinic ( Monoclinic ( Trigonal (
Symmetry

) ) ) [1]

Sharp peaks at low

angle; distinct

Similar stacking peak,

but shifted low-angle

Highly symmetric

pattern; large unit cell

Key XRD Feature ] (
reflections due to -
-stacking peak. OMe arou
group. ).
Thermal Stability (MP)  207-209 °C >220 °C Decomposes >300 °C
N Soluble in Acetone, Insoluble in water; sol.  Soluble in

Solubility . .

Ethanol in organic solvents DMF/DMSO

o Dye standard, Drug Textile dyeing, Smoke  Anticancer research

Application

scaffold

formulations

(Apoptosis inducer)

Tautomeric Differentiation

One of the unique capabilities of XRD for DR15 is distinguishing between tautomers.

o Solid State: DR15 exists predominantly in the 9,10-quinone form stabilized by intramolecular

H-bonds.

 Differentiation: XRD measures the C=0 and C-O bond lengths. A C=0 bond is shorter (~1.22

) than a C-O bond (~1.34

). High-quality refinement can confirm the proton localization, proving the specific tautomer

present in the crystal.
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Figure 2: Tautomeric equilibrium in anthraquinones. XRD provides the definitive structural proof
of the stable quinone form in the solid state.

Orthogonal Validation: Thermal Analysis (DSC)

XRD should never be used in isolation. Differential Scanning Calorimetry (DSC) provides
orthogonal validation of phase purity.

» Melting Point: Pure crystalline DR15 shows a sharp endotherm at 207-209 °C.

» Polymorph Check: If a sample shows a melting point significantly different (e.g., 237 °C) or a
pre-melt exotherm, it indicates a polymorphic transition or the presence of a solvate.

e Amorphous Content: A "halo" in the XRD pattern combined with a Glass Transition (

) in DSC (approx. 60-70 °C) indicates amorphous content, which compromises stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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